Cas no 899968-85-5 (3-{3-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropyl}-1-(pyrimidin-2-yl)urea)

• Product Name: 3-{3-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropyl}-1-(pyrimidin-2-yl)urea
• CAS No: 899968-85-5
• MF: C₁₅H₁₆N₈OS
• MW: 356.405539512634
• CID: 5491299
• Update Time: 2025-07-22

3-{3-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropyl}-1-(pyrimidin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[3-[(1-phenyl-1H-tetrazol-5-yl)thio]propyl]-N'-2-pyrimidinyl-
• 3-{3-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropyl}-1-(pyrimidin-2-yl)urea

• Inchi： 1S/C15H16N8OS/c24-14(19-13-16-8-4-9-17-13)18-10-5-11-25-15-20-21-22-23(15)12-6-2-1-3-7-12/h1-4,6-9H,5,10-11H2,(H2,16,17,18,19,24)
• InChI Key： DYUKAAWOMKDEKL-UHFFFAOYSA-N
• SMILES： N(CCCSC1N(C2=CC=CC=C2)N=NN=1)C(NC1=NC=CC=N1)=O

Additional information on 3-{3-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropyl}-1-(pyrimidin-2-yl)urea

Recent Advances in the Study of 3-{3-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropyl}-1-(pyrimidin-2-yl)urea (CAS: 899968-85-5)

The compound 3-{3-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropyl}-1-(pyrimidin-2-yl)urea (CAS: 899968-85-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The presence of the tetrazole and pyrimidine moieties in its structure is believed to contribute to its high binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits nanomolar inhibitory activity against a subset of tyrosine kinases, making it a promising candidate for further drug development.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-{3-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropyl}-1-(pyrimidin-2-yl)urea. A novel one-pot synthesis method was reported in Organic Letters, which significantly reduces the number of steps and improves scalability. This methodological improvement is expected to facilitate larger-scale production for preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Preliminary data suggest that it has favorable absorption and distribution profiles, although further optimization may be required to enhance its half-life in vivo. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

In conclusion, 3-{3-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylpropyl}-1-(pyrimidin-2-yl)urea represents a promising scaffold for the development of new therapeutic agents. Ongoing research is focused on elucidating its mechanism of action, improving its pharmacokinetic properties, and exploring its potential in combination therapies. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in the field of medicinal chemistry.